[(5-Methoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine

• IUPAC Name: 5-methoxy-2,4-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C14H21NO4S/c1-10-7-11(2)14(8-13(10)18-3)20(16,17)15-9-12-5-4-6-19-12/h7-8,12,15H,4-6,9H2,1-3H3
• InChI Key: AMPOXRFQOROERZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NCC2CCCO2)C
• Molecular Formula: C14H21NO4S
• Molecular Weight: 299.39 g/mol

Description

[(5-Methoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine, also known as MDOA, is a chemical compound that belongs to the class of sulfonyl-containing amines. MDOA has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

[(5-Methoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine works by binding to the active site of acetylcholinesterase, preventing the enzyme from breaking down acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, which can enhance neurotransmission and improve cognitive function.
Biochemical and physiological effects:
Studies have shown that this compound can improve cognitive function and memory retention in animal models. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using [(5-Methoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been shown to have low toxicity in animal models, which makes it a promising candidate for further research. However, one limitation is that this compound is not very water-soluble, which could make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on [(5-Methoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine. One area of interest is its potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies could be conducted to investigate the effects of this compound on other neurotransmitter systems and receptors in the body. Finally, research could be conducted to optimize the synthesis and purification of this compound in order to improve its utility in lab experiments.

Synthesis Methods

The synthesis of [(5-Methoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine involves the reaction of 5-methoxy-2,4-dimethylphenylsulfonyl chloride with oxolan-2-ylmethylamine in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields this compound as a white solid.

Scientific Research Applications

[(5-Methoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine has been studied for its potential as a therapeutic agent due to its ability to modulate the activity of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which has been linked to improved cognitive function and memory retention.